2-fluoro-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide
Overview
Description
Synthesis Analysis
Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .Chemical Reactions Analysis
The compound has shown highly sensitive and selective fluorescence responses toward Ga 3+ in the DMSO/H 2 O buffer solution . The proposed interaction mechanism was further supported by density functional theory .Scientific Research Applications
- Isoxazole derivatives, including our compound of interest, have shown promise as potential anticancer agents. Researchers have investigated their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction .
- Isoxazoles exhibit anti-inflammatory effects, making them relevant in the context of inflammatory diseases. Our compound may contribute to modulating inflammatory pathways, although specific studies on its anti-inflammatory potential are warranted .
- Some isoxazole derivatives possess analgesic properties. While research has focused on related compounds, it’s plausible that our compound could exhibit similar effects. Further studies are necessary to validate this hypothesis .
- Isoxazoles have demonstrated antimicrobial activity against various pathogens. Our compound’s structure suggests it might also possess such properties. Investigations into its antibacterial, antifungal, and antiviral effects are essential .
- Immunosuppressants play a crucial role in transplantation medicine and autoimmune disorders. Although not extensively studied, isoxazole derivatives, including our compound, could potentially serve as immunosuppressive agents .
- Epidermal Growth Factor Receptor (EGFR) inhibitors are vital in cancer therapy. Our compound’s structure suggests it might interact with EGFR pathways, making it an interesting candidate for further evaluation .
Anticancer Activity
Anti-Inflammatory Properties
Analgesic Activity
Antimicrobial Potential
Immunosuppressive Effects
EGFR Inhibition
Future Directions
Thiophene and its substituted derivatives show a variety of properties and applications . They are essential heterocyclic compounds and have attracted great interest in industry as well as academia . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
Mechanism of Action
Target of Action
The primary targets of the compound 2-fluoro-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide are currently unknown
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 2-fluoro-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide is currently unknown . Factors such as pH, temperature, and the presence of other molecules could potentially affect the activity of this compound.
properties
IUPAC Name |
2-fluoro-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O2S/c16-12-5-2-1-4-11(12)15(19)17-9-10-8-13(20-18-10)14-6-3-7-21-14/h1-8H,9H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDVDLVRIJSMNPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=NOC(=C2)C3=CC=CS3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methyl-5-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-1,2,4-thiadiazole](/img/structure/B2615830.png)
![3,5-dimethoxy-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide](/img/structure/B2615831.png)
![N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide](/img/structure/B2615833.png)
![1-Ethyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one](/img/structure/B2615837.png)
![(3-Phenylbenzo[c]isoxazol-5-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone](/img/structure/B2615838.png)
![5-Methyl-2-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]-N-pyridin-4-ylbenzamide](/img/structure/B2615845.png)
